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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-Methoxyethyl laurate (CAS 6309-52-0),

a chemical compound with applications in various scientific and industrial fields. This document

covers its chemical and physical properties, outlines a detailed experimental protocol for its

synthesis via Fischer esterification, and discusses methods for its purification and

characterization. A significant portion of this guide is dedicated to the potential metabolic fate

and toxicological implications of the 2-methoxyethoxy moiety, a critical consideration for its use

in biological systems. A key feature of this guide is the visualization of a potential signaling

pathway associated with the toxicity of its metabolite, methoxyacetic acid. All quantitative data

is summarized in structured tables for ease of reference.

Chemical and Physical Properties
2-Methoxyethyl laurate, also known as 2-methoxyethyl dodecanoate, is the ester of lauric acid

and 2-methoxyethanol. Its fundamental properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 6309-52-0 [1]

Molecular Formula C₁₅H₃₀O₃ [1]

Molecular Weight 258.40 g/mol [1]

IUPAC Name 2-methoxyethyl dodecanoate

Synonyms

2-Methoxyethyl laurate,

Dodecanoic acid, 2-

methoxyethyl ester

[1]

Estimated Boiling Point 333.10 °C @ 760.00 mm Hg [1]

Estimated Flash Point 117.80 °C (244.04 °F) [1]

Water Solubility
1.119 mg/L @ 25 °C

(estimated)
[1]

logP (o/w) 5.230 (estimated) [1]

Synthesis and Purification
The primary method for synthesizing 2-Methoxyethyl laurate is through the Fischer

esterification of lauric acid with 2-methoxyethanol, using an acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol describes a general procedure for the synthesis of 2-Methoxyethyl laurate.

Materials:

Lauric acid (Dodecanoic acid)

2-Methoxyethanol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
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Diethyl ether or other suitable organic solvent

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath with magnetic stirrer

Separatory funnel

Rotary evaporator

Apparatus for distillation or column chromatography

Procedure:

Reaction Setup: In a round-bottom flask, dissolve lauric acid in an excess of 2-

methoxyethanol (typically 3-5 equivalents).

Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric

acid or p-toluenesulfonic acid to the mixture.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Extraction: Dilute the mixture with diethyl ether. Wash the organic layer sequentially with

water, saturated sodium bicarbonate solution to neutralize the acid catalyst, and finally with

brine.
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Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification
The crude 2-Methoxyethyl laurate can be purified by one of the following methods:

Vacuum Distillation: This is a suitable method for large-scale purification. The product is

distilled under reduced pressure to separate it from any non-volatile impurities and unreacted

starting materials.

Column Chromatography: For smaller-scale purification or to achieve very high purity, silica

gel column chromatography can be employed. A non-polar eluent system, such as a mixture

of hexane and ethyl acetate, is typically used.

Synthesis Workflow

Purification Workflow
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Caption: Synthesis and Purification Workflow for 2-Methoxyethyl Laurate.

Analytical Characterization
The structure and purity of 2-Methoxyethyl laurate can be confirmed using standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The ¹H NMR spectrum of 2-Methoxyethyl laurate will exhibit characteristic signals

corresponding to the different proton environments in the molecule. The expected chemical

shifts are summarized below.

Protons Multiplicity
Approximate Chemical
Shift (δ, ppm)

CH₃- (laurate chain) triplet 0.8-0.9

-(CH₂)₈- (laurate chain) multiplet 1.2-1.4

-CH₂-CH₂-C(O)O- multiplet 1.5-1.7

-CH₂-C(O)O- triplet 2.2-2.3

O-CH₃ singlet 3.3-3.4

-O-CH₂-CH₂-O- triplet 3.5-3.7

-C(O)O-CH₂- triplet 4.1-4.3

Infrared (IR) Spectroscopy
The FT-IR spectrum of 2-Methoxyethyl laurate will show characteristic absorption bands for

the ester functional group.

Functional Group Vibration
Approximate Wavenumber
(cm⁻¹)

C=O (ester) Stretch 1735-1750

C-O (ester) Stretch 1150-1250

C-H (alkane) Stretch 2850-2960

Metabolism and Toxicological Considerations
While specific toxicological data for 2-Methoxyethyl laurate is limited, the safety profile of its

potential hydrolysis product, 2-methoxyethanol, and its primary metabolite, methoxyacetic acid

(MAA), is well-documented. In biological systems, esterases can hydrolyze 2-Methoxyethyl
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laurate to lauric acid and 2-methoxyethanol. 2-Methoxyethanol is then metabolized by alcohol

dehydrogenase to methoxyacetaldehyde, which is further oxidized to methoxyacetic acid.

Methoxyacetic acid is a known reproductive and developmental toxicant. Studies have shown

that it can cause testicular atrophy and is teratogenic.

Potential Signaling Pathway of Methoxyacetic Acid
Toxicity
Research suggests that methoxyacetic acid may exert its toxic effects by modulating nuclear

receptor activity. One proposed mechanism involves the potentiation of the androgen receptor

(AR) through a tyrosine kinase signaling pathway that involves phosphatidylinositol 3-kinase

(PI3K)[2]. This dysregulation of androgen signaling could contribute to the observed testicular

toxicity.
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Caption: Metabolic and Potential Toxicological Pathway of 2-Methoxyethyl Laurate.
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Applications
2-Methoxyethyl laurate finds applications in various fields, leveraging its properties as an

ester.

Cosmetics and Personal Care: Due to its emollient properties, it can be used in skin

conditioning formulations.

Industrial Solvents: Its ester nature suggests potential use as a solvent for resins, dyes, and

other organic materials.

Plasticizers: Similar to other fatty acid esters, it may find use as a plasticizer for certain

polymers.

Research Chemical: It serves as a starting material or intermediate in the synthesis of other

chemical entities.

Conclusion
2-Methoxyethyl laurate is a fatty acid ester with a range of potential applications. Its synthesis

is straightforward, employing the well-established Fischer esterification reaction. Standard

analytical techniques can be used for its characterization. A critical consideration for its use,

particularly in contexts involving potential human exposure, is its hydrolysis to 2-

methoxyethanol and subsequent metabolism to the toxicant methoxyacetic acid. Further

research is warranted to fully elucidate the specific biological activities and toxicological profile

of the parent ester. This guide provides a foundational technical overview for professionals

working with or considering the use of 2-Methoxyethyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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